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Compound of Interest

Compound Name: Benzyl 4-bromophenyl sulfide

CAS No.: 53136-21-3

Cat. No.: B1277920

Get Quote

This guide provides an in-depth analysis of the chemical and physical properties of Benzyl 4-
bromophenyl sulfide, a versatile reagent and building block in contemporary organic

synthesis and medicinal chemistry. This document is intended for researchers, scientists, and

professionals in drug development, offering a blend of theoretical understanding and practical,

field-proven insights into its synthesis, reactivity, and potential applications.

Core Molecular Attributes and Physicochemical
Properties
Benzyl 4-bromophenyl sulfide, with the CAS Number 53136-21-3, is a diaryl thioether

characterized by a benzyl group and a 4-bromophenyl group linked by a sulfur atom.[1][2][3][4]

Its molecular structure confers a unique combination of reactivity, making it a valuable

intermediate in the synthesis of more complex molecules.

Key Identifiers and Structural Information:
IUPAC Name: 1-(Benzylsulfanyl)-4-bromobenzene[1]
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Molecular Formula: C₁₃H₁₁BrS[1][2][4]

Molecular Weight: 279.20 g/mol [1]

Canonical SMILES: C1=CC=C(C=C1)CSC2=CC=C(C=C2)Br[1]

InChI Key: XNMPJRAVZAWQMD-UHFFFAOYSA-N[1][2]

A summary of its key physicochemical properties is presented in Table 1. These parameters

are crucial for designing experimental conditions, including solvent selection, reaction

temperature, and purification methods.

Table 1: Physicochemical Properties of Benzyl 4-bromophenyl sulfide

Property Value Source

Melting Point 64-65 °C [2]

Density (Predicted) 1.43 ± 0.1 g/cm³ [2]

XLogP3 4.6 [1][2]

Polar Surface Area (PSA) 25.3 Å² [1][2]

Synthesis of Benzyl 4-bromophenyl sulfide: A
Practical Approach
The most direct and widely applicable method for the synthesis of Benzyl 4-bromophenyl
sulfide is the nucleophilic substitution reaction between 4-bromothiophenol and a suitable

benzyl halide, such as benzyl bromide. This reaction, a variation of the Williamson ether

synthesis, proceeds via an Sₙ2 mechanism and is known for its efficiency and high yields.

The underlying principle of this synthesis is the deprotonation of the thiol group of 4-

bromothiophenol by a base to form a more nucleophilic thiophenoxide anion. This anion then

attacks the electrophilic benzylic carbon of the benzyl halide, displacing the halide and forming

the desired thioether bond.
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Experimental Protocol: Synthesis of Benzyl 4-
bromophenyl sulfide
This protocol describes a robust method for the laboratory-scale synthesis of Benzyl 4-
bromophenyl sulfide.

Materials:

4-Bromothiophenol

Benzyl bromide[5]

Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

Acetone or Ethanol

Deionized water

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate

Hexane

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-bromothiophenol (1.0 equivalent) in acetone or ethanol.

Base Addition: Add potassium carbonate (1.5 equivalents) or sodium hydroxide (1.1

equivalents) to the solution and stir for 15-20 minutes at room temperature to facilitate the

formation of the thiophenoxide salt.

Addition of Benzyl Bromide: To the stirred suspension, add benzyl bromide (1.05

equivalents) dropwise at room temperature.
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Reaction Progression: Heat the reaction mixture to reflux and monitor the progress of the

reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4

hours.

Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the solvent under reduced pressure.

Extraction: To the residue, add deionized water and extract the product with ethyl acetate (3

x 50 mL).

Washing: Combine the organic layers and wash with deionized water, followed by a brine

solution.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane-ethyl acetate gradient to afford Benzyl 4-bromophenyl sulfide as a white solid.

Causality behind Experimental Choices: The choice of a polar aprotic solvent like acetone or a

polar protic solvent like ethanol facilitates the dissolution of the reactants and the base.

Potassium carbonate is a mild base suitable for this reaction, while sodium hydroxide offers a

stronger alternative. The reflux condition provides the necessary activation energy for the Sₙ2

reaction to proceed at a reasonable rate. The aqueous work-up is essential to remove the

inorganic salts and any remaining base, while the final purification by column chromatography

ensures the high purity of the final product.

Below is a Graphviz diagram illustrating the synthesis workflow.
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Caption: Workflow for the synthesis of Benzyl 4-bromophenyl sulfide.
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Spectroscopic Characterization
Accurate structural elucidation and purity assessment of Benzyl 4-bromophenyl sulfide are

paramount. The following sections detail the expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural analysis of Benzyl 4-bromophenyl
sulfide.

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show distinct signals

for the aromatic protons of the benzyl and 4-bromophenyl rings, as well as a characteristic

singlet for the benzylic methylene protons.

δ ~7.4-7.2 ppm (m, 9H): This multiplet corresponds to the aromatic protons of both the

benzyl and the 4-bromophenyl rings.

δ ~4.1 ppm (s, 2H): This singlet is characteristic of the two benzylic protons (–S–CH₂–Ph).

¹³C NMR (101 MHz, CDCl₃): The carbon NMR spectrum will provide information on the

carbon skeleton of the molecule.

δ ~138-127 ppm: A series of signals corresponding to the aromatic carbons.

δ ~39 ppm: The signal for the benzylic carbon (–S–CH₂–Ph).[6]

Infrared (IR) Spectroscopy
The IR spectrum of Benzyl 4-bromophenyl sulfide will exhibit characteristic absorption bands

corresponding to the various functional groups present in the molecule.

Table 2: Key IR Absorption Bands
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Wavenumber (cm⁻¹) Vibration Functional Group

3100-3000 C-H stretch Aromatic

1580-1450 C=C stretch Aromatic ring

1080-1000 C-Br stretch Aryl bromide

770-730 and 710-690 C-H bend Monosubstituted benzene

850-800 C-H bend p-Disubstituted benzene

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Molecular Ion Peak (M⁺): The mass spectrum will show a molecular ion peak at m/z = 278

and an M+2 peak at m/z = 280 of nearly equal intensity, which is characteristic of the

presence of a bromine atom.

Major Fragmentation Peaks:

m/z = 91: This intense peak corresponds to the tropylium cation ([C₇H₇]⁺), formed by the

cleavage of the benzylic C-S bond.[6]

m/z = 189/191: This pair of peaks corresponds to the 4-bromothiophenolate radical cation.

The fragmentation pattern is a key identifier for the structure of Benzyl 4-bromophenyl
sulfide.

Chemical Reactivity and Synthetic Utility
Benzyl 4-bromophenyl sulfide is a versatile synthetic intermediate due to the presence of two

reactive sites: the sulfur atom and the carbon-bromine bond.

Oxidation of the Sulfide Moiety
The sulfur atom in Benzyl 4-bromophenyl sulfide can be selectively oxidized to form the

corresponding sulfoxide and sulfone. These oxidized derivatives are important in their own
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right, with applications in medicinal chemistry and materials science.

Oxidation to Sulfoxide: Selective oxidation to the sulfoxide can be achieved using mild

oxidizing agents such as hydrogen peroxide in acetic acid, or sodium periodate.[7]

Oxidation to Sulfone: Stronger oxidizing agents, such as potassium permanganate or meta-

chloroperoxybenzoic acid (m-CPBA), will further oxidize the sulfide or sulfoxide to the

corresponding sulfone.[8]

The choice of oxidant and reaction conditions allows for the controlled synthesis of either the

sulfoxide or the sulfone.

Experimental Protocol: Oxidation to Benzyl 4-
bromophenyl sulfoxide
Materials:

Benzyl 4-bromophenyl sulfide

Hydrogen peroxide (30% solution)

Glacial acetic acid

Sodium bicarbonate solution

Dichloromethane

Anhydrous sodium sulfate

Procedure:

Dissolve Benzyl 4-bromophenyl sulfide (1.0 equivalent) in glacial acetic acid.

Cool the solution in an ice bath and add hydrogen peroxide (1.1 equivalents) dropwise with

stirring.

Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.
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Once the starting material is consumed, carefully neutralize the reaction mixture with a

saturated solution of sodium bicarbonate.

Extract the product with dichloromethane (3 x 50 mL).

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Concentrate the solvent under reduced pressure to yield the crude sulfoxide, which can be

purified by recrystallization or column chromatography.

Self-Validating System: The progress of the oxidation can be easily monitored by TLC, as the

sulfoxide is significantly more polar than the starting sulfide. The formation of the sulfone, a

potential over-oxidation product, can also be detected as a more polar spot on the TLC plate.

Suzuki-Miyaura Cross-Coupling
The carbon-bromine bond on the phenyl ring provides a handle for carbon-carbon bond

formation via palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura

coupling.[9][10][11] This reaction allows for the introduction of a wide variety of aryl, heteroaryl,

or vinyl groups, making Benzyl 4-bromophenyl sulfide a valuable precursor for the synthesis

of complex biaryl and styrenyl derivatives.

The general mechanism of the Suzuki-Miyaura coupling involves the oxidative addition of the

aryl bromide to a palladium(0) catalyst, followed by transmetalation with an organoboron

reagent and subsequent reductive elimination to yield the coupled product and regenerate the

catalyst.

Below is a Graphviz diagram illustrating the Suzuki-Miyaura coupling reaction of Benzyl 4-
bromophenyl sulfide.
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Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Applications in Research and Development
The unique structural features of Benzyl 4-bromophenyl sulfide and its derivatives have led

to their exploration in various fields, particularly in drug discovery.

Medicinal Chemistry and Drug Development
Derivatives of benzyl phenyl sulfide have shown promise as potential therapeutic agents. For

instance, certain substituted benzyl phenyl sulfides have been investigated for their

antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA). Furthermore,

related sulfonamide-containing structures have been studied as inhibitors of carbonic

anhydrase, an enzyme implicated in various physiological and pathological processes.[12][13]

The ability to functionalize both the benzyl and the bromophenyl rings allows for the generation

of diverse libraries of compounds for structure-activity relationship (SAR) studies.

Organic Synthesis
As a bifunctional molecule, Benzyl 4-bromophenyl sulfide serves as a valuable building block

in organic synthesis. The sulfide can be used to introduce the benzylthio group, and the aryl

bromide can participate in a wide range of cross-coupling reactions, providing access to a vast

array of complex molecular architectures.

Safety and Handling
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Benzyl 4-bromophenyl sulfide is classified as hazardous to the aquatic environment.[1]

Appropriate safety precautions should be taken during its handling and disposal.

Hazard Statements: H410: Very toxic to aquatic life with long-lasting effects.[2]

Precautionary Statements: P273: Avoid release to the environment. P391: Collect spillage.

P501: Dispose of contents/container in accordance with local regulations.[2]

It is recommended to handle this compound in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

Conclusion
Benzyl 4-bromophenyl sulfide is a compound of significant interest to the scientific

community, offering a unique combination of chemical properties and synthetic potential. Its

straightforward synthesis, coupled with the reactivity of both the sulfide and the aryl bromide

moieties, makes it a versatile tool for the construction of complex molecules with potential

applications in medicinal chemistry and materials science. This guide has provided a

comprehensive overview of its properties, synthesis, reactivity, and applications, intended to

serve as a valuable resource for researchers and professionals in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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